Cas no 852372-84-0 (6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine)

6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine structure
852372-84-0 structure
Product Name:6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine
CAS No:852372-84-0
MF:C18H13FN4S
MW:336.386025190353
CID:6472165
Update Time:2025-11-02

6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

    • 6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine
    • 6-((4-fluorobenzyl)thio)-3-phenyl-[1,2,4]triazolo[4,3-b]pyridazine
    • 1,2,4-Triazolo[4,3-b]pyridazine, 6-[[(4-fluorophenyl)methyl]thio]-3-phenyl-
    • Inchi: 1S/C18H13FN4S/c19-15-8-6-13(7-9-15)12-24-17-11-10-16-20-21-18(23(16)22-17)14-4-2-1-3-5-14/h1-11H,12H2
    • InChI Key: IAPMBXNNRBBHTQ-UHFFFAOYSA-N
    • SMILES: C12=NN=C(C3=CC=CC=C3)N1N=C(SCC1=CC=C(F)C=C1)C=C2

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • pka: -0.58±0.30(Predicted)

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Additional information on 6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine

Recent Advances in the Study of 6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine (CAS: 852372-84-0)

The compound 6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine (CAS: 852372-84-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique triazolopyridazine core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the fluorophenyl and phenyl substituents significantly influenced the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The researchers employed molecular docking and in vitro assays to validate these interactions, revealing promising anti-inflammatory activity.

In addition to its anti-inflammatory potential, 6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine has shown notable activity in cancer research. A preclinical study conducted by a team at the National Cancer Institute (2024) explored the compound's ability to inhibit key signaling pathways in tumor cells, such as the PI3K/AKT/mTOR axis. The results indicated that the compound induced apoptosis in several cancer cell lines, including breast and lung cancer, with minimal cytotoxicity to normal cells. These findings suggest its potential as a targeted therapy for specific malignancies.

Further investigations into the pharmacokinetic profile of 6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine have been conducted to assess its suitability for clinical development. A recent pharmacokinetic study (2024) reported favorable oral bioavailability and metabolic stability in rodent models, with a half-life that supports once-daily dosing. However, challenges such as plasma protein binding and potential drug-drug interactions remain to be addressed in future studies.

The safety and toxicology of 6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine have also been evaluated in recent research. Acute and subchronic toxicity studies in animal models revealed no significant adverse effects at therapeutic doses, although high doses were associated with mild hepatotoxicity. These findings underscore the need for careful dose optimization in subsequent clinical trials.

In conclusion, 6-{(4-fluorophenyl)methylsulfanyl}-3-phenyl-1,2,4triazolo4,3-bpyridazine (CAS: 852372-84-0) represents a promising candidate for further development in both anti-inflammatory and anticancer therapies. Its unique chemical structure and demonstrated bioactivity warrant continued investigation, particularly in optimizing its pharmacological properties and exploring its potential in combination therapies. Future research should focus on advancing this compound through preclinical and clinical stages to fully realize its therapeutic potential.

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